Cas no 1804439-14-2 (Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804439-14-2
• MF: C₉H₆BrF₃INO₃
• MW: 439.952524662018
• CID: 4813746
• Update Time: 2025-05-25

Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6BrF3INO3/c1-17-8(16)6-5(14)2-4(3-10)7(15-6)18-9(11,12)13/h2H,3H2,1H3
• InChI Key： BDZGDKQBBHTDIG-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)N=C(C(CBr)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804439-14-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1804439-14-2, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of multiple reactive sites, including a bromomethyl group and an iodo substituent, makes it a versatile building block for synthetic chemists.

The compound's structure incorporates several key functional groups that enhance its reactivity and applicability. The trifluoromethoxy moiety, for instance, imparts unique electronic properties that can influence the pharmacokinetic behavior of derivatives. This feature is particularly relevant in the design of drugs targeting neurological and inflammatory disorders, where fluorine-containing compounds often exhibit improved bioavailability and metabolic stability.

In recent years, the pharmaceutical industry has witnessed a surge in the development of pyridine-based scaffolds due to their broad spectrum of biological activities. Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate stands out as a crucial precursor in this context. Researchers have leveraged its reactivity to synthesize a variety of derivatives with potential therapeutic applications. For example, studies have demonstrated its utility in generating novel kinase inhibitors, which are pivotal in treating cancers and autoimmune diseases.

The synthesis of this compound involves meticulous planning to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These methods not only enhance the overall yield but also minimize unwanted byproducts, making the process more sustainable and scalable.

One of the most compelling aspects of Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate is its role in medicinal chemistry. Its structural features allow for diverse modifications, enabling the creation of compounds with tailored biological activities. For instance, modifications at the bromomethyl position can lead to the formation of alcohols or amines, while changes at the iodo site can result in thiols or alkynes. Such flexibility is invaluable in drug discovery pipelines.

The compound's relevance extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have adopted it as a key intermediate in large-scale production processes due to its reliability and cost-effectiveness. This adoption underscores its importance in modern drug development and highlights its potential to contribute to next-generation therapeutics.

In conclusion, Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804439-14-2) is a cornerstone in pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new applications for this compound, its significance in drug development is poised to grow even further.